Cas no 832739-65-8 (5-(1,3-dioxaindan-5-yloxy)methylfuran-2-carboxylic acid)

• Product Name: 5-(1,3-dioxaindan-5-yloxy)methylfuran-2-carboxylic acid
• CAS No: 832739-65-8
• MF: C₁₃H₁₀O₆
• MW: 262.214904308319
• MDL: MFCD03421884
• CID: 3058949
• PubChem ID: 7015954
• Update Time: 2025-06-15

5-(1,3-dioxaindan-5-yloxy)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((Benzo[d][1,3]dioxol-5-yloxy)methyl)furan-2-carboxylic acid
• 5-(1,3-dioxaindan-5-yloxy)methylfuran-2-carboxylic acid
• BBL039689
• STK349136
• MFCD03421884
• 5-[(2H-1,3-benzodioxol-5-yloxy)methyl]furan-2-carboxylic acid
• 5-((Benzo[d][1,3]dioxol-5-yloxy)methyl)furan-2-carboxylicacid
• HIB73965
• 5-[(1,3-Benzodioxol-5-yloxy)methyl]-2-furoic acid
• AKOS000210576
• CHEMBL5306036
• 5-(1,3-benzodioxol-5-yloxymethyl)furan-2-carboxylic acid
• 832739-65-8
• C13H10O6
• EN300-228594
• 5-(benzo[1,3]dioxol-5-yloxymethyl)furan-2-carboxylic Acid
• CS-0240475
• 5-[(1,3-dioxaindan-5-yloxy)methyl]furan-2-carboxylic acid
• 5-[(1,3-benzodioxol-5-yloxy)methyl]furan-2-carboxylic acid
• 5-(benzo[1,3]dioxol-5-yloxymethyl)-furan-2-carboxylic acid

• MDL： MFCD03421884
• Inchi： 1S/C13H10O6/c14-13(15)11-4-2-9(19-11)6-16-8-1-3-10-12(5-8)18-7-17-10/h1-5H,6-7H2,(H,14,15)
• InChI Key： ZHMYIAYBNPBZFI-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C(C(=O)O)O1)C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 262.04773803Da
• Monoisotopic Mass: 262.04773803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.1Ų

Additional information on 5-(1,3-dioxaindan-5-yloxy)methylfuran-2-carboxylic acid

Comprehensive Overview of 5-(1,3-dioxaindan-5-yloxy)methylfuran-2-carboxylic acid (CAS No. 832739-65-8)

5-(1,3-dioxaindan-5-yloxy)methylfuran-2-carboxylic acid (CAS No. 832739-65-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its furan-carboxylic acid backbone and 1,3-dioxaindane moiety, exhibits potential applications in drug development and material science. Its molecular formula, C₁₅H₁₄O₆, highlights its moderate complexity, making it a subject of interest for synthetic chemists and researchers exploring biodegradable polymers and bioactive molecules.

In recent years, the demand for sustainable chemical alternatives has surged, driven by environmental concerns and regulatory pressures. 5-(1,3-dioxaindan-5-yloxy)methylfuran-2-carboxylic acid aligns with this trend, as its derivatives are being investigated for their potential in green chemistry applications. Researchers are particularly interested in its role as a precursor for biocompatible materials, which could replace traditional petroleum-based compounds in industries such as packaging and medical devices. This aligns with the growing popularity of searches like "eco-friendly chemical substitutes" and "biodegradable polymer precursors," reflecting broader societal shifts toward sustainability.

The compound's furan ring and carboxylic acid group contribute to its reactivity, enabling diverse functionalization pathways. This versatility makes it valuable for designing targeted drug delivery systems, a hot topic in pharmaceutical research. For instance, its ability to form esters and amides allows for the creation of prodrugs with enhanced bioavailability—a key focus area for researchers addressing challenges like "improving drug solubility" and "reducing side effects." Such applications resonate with frequent queries in scientific databases and AI-driven search platforms, where terms like "furan-based drug design" and "carboxylic acid derivatives in medicine" are increasingly common.

From a synthetic perspective, CAS No. 832739-65-8 presents intriguing opportunities for catalysis optimization. Recent studies explore its use in metal-free coupling reactions, addressing the industry's push toward safer and more cost-effective methodologies. This ties into trending searches such as "non-toxic catalytic processes" and "atom-efficient synthesis," highlighting the compound's relevance in modern organic chemistry. Additionally, its heterocyclic framework has sparked interest in photocatalysis, a field gaining traction due to its potential for solar energy utilization—a nod to the intersection of chemistry and renewable energy trends.

Analytical characterization of 5-(1,3-dioxaindan-5-yloxy)methylfuran-2-carboxylic acid typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, reflecting the precision required in contemporary chemical analysis. These methods ensure accurate identification and purity assessment, critical for applications in regulated industries. The compound's chromatographic behavior has also been studied, with insights relevant to researchers troubleshooting "HPLC method development"—a frequently searched topic in analytical chemistry forums.

In material science, the dioxaindane unit of this compound offers intriguing possibilities for polymeric film formation. Its rigid yet oxygen-rich structure could contribute to materials with tailored gas barrier properties, addressing packaging industry needs for "oxygen-scavenging materials." This application aligns with the booming interest in active packaging technologies, as seen in rising search volumes for terms like "food preservation chemistry" and "smart packaging additives."

Looking ahead, 832739-65-8 represents a compelling case study in structure-activity relationship research. Its modular design allows systematic exploration of how specific functional groups influence properties—a fundamental question in both "medicinal chemistry optimization" and "material property prediction." As computational chemistry tools advance, this compound serves as an excellent candidate for in silico modeling studies, bridging the gap between theoretical predictions and experimental validation—a synergy increasingly sought after in research queries about "AI in chemical discovery."

The safety profile of 5-(1,3-dioxaindan-5-yloxy)methylfuran-2-carboxylic acid remains an active area of investigation, with preliminary studies suggesting favorable toxicological parameters for certain applications. This aspect is crucial for researchers filtering compounds through "benign by design" criteria—a principle dominating contemporary chemical development discussions. While comprehensive ecotoxicity data are still being generated, the compound's potential for environmental compatibility positions it favorably in the shift toward safer chemical inventories.

In conclusion, CAS No. 832739-65-8 exemplifies the convergence of multiple scientific priorities: from sustainable chemistry to precision drug design and advanced material engineering. Its multifaceted applications and research potential ensure its continued relevance across disciplines, mirroring the interdisciplinary nature of modern scientific inquiry. As investigation progresses, this compound will likely feature prominently in publications addressing today's most pressing chemical challenges, from circular economy solutions to next-generation therapeutics.